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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B1585081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-phenyl-p-phenylenediamine sulfate is an aromatic amine salt primarily utilized as a

precursor, or primary intermediate, in the formulation of permanent oxidative hair dyes.

Structurally, it is the sulfate salt of N-phenyl-p-phenylenediamine, typically existing as a 2:1

complex of the amine with sulfuric acid. Its function in hair coloring is to react with a coupling

agent in the presence of an oxidizing agent, such as hydrogen peroxide, to form large, colored

polymeric molecules within the hair cortex, resulting in a permanent color change. While

effective, its use is subject to regulatory limits due to its potential for skin sensitization and other

toxicological concerns. This document provides a comprehensive overview of its molecular

structure, physicochemical properties, proposed synthesis and analytical methodologies, and

its mechanism of action in oxidative dyeing.

Molecular Structure and Identification
N-phenyl-p-phenylenediamine sulfate (CAS No: 4698-29-7) is the salt formed from the reaction

of N-phenyl-p-phenylenediamine with sulfuric acid. The most common stoichiometry is a 2:1

salt, where two molecules of the organic amine associate with one molecule of sulfuric acid.[1]

[2] The IUPAC name for this specific salt is bis(N-phenylbenzene-1,4-diamine) sulfate.[2]

The parent compound, N-phenyl-p-phenylenediamine (also known as 4-aminodiphenylamine),

is an aromatic amine containing a primary and a secondary amine group at the para positions
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of a benzene ring, with one amino group being part of a diphenylamine moiety.
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Caption: Logical relationship of reactants to product.

Physicochemical and Toxicological Properties
The properties of N-phenyl-p-phenylenediamine sulfate are summarized below. Data is

compiled from various chemical databases and safety assessments.[1][2][3]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 4698-29-7 [1]

Molecular Formula C₂₄H₂₆N₄O₄S [1][2]

Molecular Weight 466.6 g/mol [2]

Appearance
White to off-white crystalline

powder
[4]

Boiling Point (est.) 354.7 °C @ 760 mm Hg [1]

Water Solubility (est.) 0.1049 mg/L @ 25 °C [1]

logP (o/w) (est.) 1.287 [1]

Table 2: Toxicological Data
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Parameter Value Species Source

Acute Oral LD₅₀ 464 - 1,000 mg/kg Rat [5]

GHS Hazard H301

Toxic if swallowed

(22.2% of

notifications)

- [2][3]

GHS Hazard H302
Harmful if swallowed

(75% of notifications)
- [2][3]

GHS Hazard H317

May cause an allergic

skin reaction (88.9%

of notifications)

- [2][3]

GHS Hazard H319

Causes serious eye

irritation (94.4% of

notifications)

- [2][3]

GHS Hazard H400

Very toxic to aquatic

life (52.8% of

notifications)

- [2][3]

CIR Conclusion

Safe for use in hair

dyes up to 1.7% (as

free base)

Human [3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-phenyl-p-phenylenediamine

sulfate are not readily available in public literature. The following sections provide

representative protocols based on established chemical principles for related compounds.

Proposed Synthesis of N-phenyl-p-phenylenediamine
The synthesis of the parent amine can be achieved via several methods, most commonly

through transition metal-catalyzed cross-coupling reactions such as the Buchwald-Hartwig

amination or the Ullmann condensation. The workflow involves the coupling of an aniline

derivative with a protected p-phenylenediamine precursor, followed by deprotection and salt

formation.
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Protocol: Synthesis via Buchwald-Hartwig Amination

Reaction Setup: In a nitrogen-purged glovebox, add 4-bromoaniline (1.0 eq), aniline (1.2 eq),

a palladium catalyst such as Pd₂(dba)₃ (0.02 eq), a suitable phosphine ligand like Xantphos

(0.04 eq), and a base such as sodium tert-butoxide (1.4 eq) to a dry Schlenk flask.

Solvent Addition: Add anhydrous toluene to the flask via syringe.

Reaction: Seal the flask and heat the mixture to 100-110 °C with vigorous stirring for 12-24

hours. Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and filter through a pad of Celite® to remove the catalyst.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated

aqueous ammonium chloride solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude N-phenyl-p-phenylenediamine.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient.

Salt Formation: Dissolve the purified N-phenyl-p-phenylenediamine (2.0 eq) in isopropanol.

Slowly add a stoichiometric amount of concentrated sulfuric acid (1.0 eq) while stirring. The

N-phenyl-p-phenylenediamine sulfate salt will precipitate.

Isolation: Collect the precipitate by vacuum filtration, wash with cold isopropanol, and dry

under vacuum to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-phenyl-p-
phenylenediamine Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585081#n-phenyl-p-phenylenediamine-sulfate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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